75-37-6

1,1-Difluoroethane

In Stock

• CAS RN:
• 75-37-6

• Formula:
• C2H4F2

• InChI:
• InChI=1S/C2H4F2/c1-2(3)4/h2H,1H3

• InChIKey:
• NPNPZTNLOVBDOC-UHFFFAOYSA-N

• 1,1-Difluoroethane is colorless, odorless gas shipped as a liquefied gas under its vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air and a flame can travel back to the source of leak very easily. This leak can be either a liquid or vapor leak. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket.

1,1-Difluoro-2-isothiocyanatoethane

In Stock

• CAS RN:
• 675-37-6

• Formula:
• C3H3F2NS

• InChI:
• InChI=1S/C3H3F2NS/c4-3(5)1-6-2-7/h3H,1H2

• InChIKey:
• QSYFXGFOOGXXBK-UHFFFAOYSA-N

• 1,1-Difluoro-2-isothiocyanatoethane is a useful research compound. Its molecular formula is C3H3F2NS and its molecular weight is 123.12. The purity is usually 95%.

3-[(tert-butyldimethylsilyl)oxy]butanal

In Stock

• CAS RN:
• 92775-37-6

• Formula:
• C10H22O2Si

• 3-[(tert-butyldimethylsilyl)oxy]butanal is a useful research compound. Its molecular formula is C10H22O2Si and its molecular weight is 202.4. The purity is usually 95%.

methyl 2,3-dihydro-1H-indole-1-carboxylate

In Stock

• CAS RN:
• 89875-37-6

• Formula:
• C10H11NO2

• InChI:
• InChI=1S/C10H11NO2/c1-13-10(12)11-7-6-8-4-2-3-5-9(8)11/h2-5H,6-7H2,1H3

• InChIKey:
• FAXJQPQXTRSDGW-UHFFFAOYSA-N

• Methyl 2,3-dihydro-1H-indole-1-carboxylate is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.2 g/mol. The purity is usually 95%.

Chicamycin A

• CAS RN:
• 89675-37-6

• Formula:
• C14H18N2O5

• InChI:
• InChI=1S/C14H18N2O5/c1-20-12-4-8-9(5-11(12)18)15-13(21-2)10-3-7(17)6-16(10)14(8)19/h4-5,7,10,13,15,17-18H,3,6H2,1-2H3/t7-,10-,13+/m0/s1

• InChIKey:
• FDZKMDGYTVIWIB-LCWDIZFYSA-N

• Chicamycin A is a natural product found in Streptomyces with data available.

(E)-2-cyano-3-(5-methylfuran-2-yl)-N-(p-tolyl)acrylamide

In Stock

• CAS RN:
• 327075-37-6

• Formula:
• C16H14N2O2

• InChI:
• InChI=1S/C16H14N2O2/c1-11-3-6-14(7-4-11)18-16(19)13(10-17)9-15-8-5-12(2)20-15/h3-9H,1-2H3,(H,18,19)/b13-9+

• InChIKey:
• IVQBXLFDKBOALG-UKTHLTGXSA-N

• (E)-2-cyano-3-(5-methylfuran-2-yl)-N-(p-tolyl)acrylamide is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.3. The purity is usually 95%.

1-(3,4-Dimethylphenyl)sulfonyl-2-[2-(4-methoxyphenyl)ethyl]guanidine

In Stock

• CAS RN:
• 869075-37-6

• Formula:
• C18H23N3O3S

• InChI:
• InChI=1S/C18H23N3O3S/c1-13-4-9-17(12-14(13)2)25(22,23)21-18(19)20-11-10-15-5-7-16(24-3)8-6-15/h4-9,12H,10-11H2,1-3H3,(H3,19,20,21)

• InChIKey:
• QGMLXIZMSNBTJG-UHFFFAOYSA-N

• 1-(3,4-Dimethylphenyl)sulfonyl-2-[2-(4-methoxyphenyl)ethyl]guanidine is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.46. The purity is usually 95%.

3-(3-Methoxyphenyl)-3',4',5'-trifluoropropiophenone

In Stock

• CAS RN:
• 898775-37-6

• Formula:
• C16H13F3O2

• InChI:
• InChI=1S/C16H13F3O2/c1-21-12-4-2-3-10(7-12)5-6-15(20)11-8-13(17)16(19)14(18)9-11/h2-4,7-9H,5-6H2,1H3

• InChIKey:
• NOTDCTFLTIAJBW-UHFFFAOYSA-N

• 3-(3-Methoxyphenyl)-3',4',5'-trifluoropropiophenone is a useful research compound. Its molecular formula is C16H13F3O2 and its molecular weight is 294.27 g/mol. The purity is usually 95%.

3-Benzyl-1-phenyl-piperazine

Usually In Stock

• CAS RN:
• 885275-37-6

• Formula:
• C17H20N2

• InChI:
• InChI=1S/C17H20N2/c1-3-7-15(8-4-1)13-16-14-19(12-11-18-16)17-9-5-2-6-10-17/h1-10,16,18H,11-14H2

• InChIKey:
• WYALVWYXZVGLQQ-UHFFFAOYSA-N

• 3-Benzyl-1-phenyl-piperazine is a useful research compound. Its molecular formula is C17H20N2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.

(6S,7S,8R,9S,13S,14S,17S)-7-bromo-6-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol

• CAS RN:
• 115375-37-6

• Formula:
• C15H22NO7P

• InChI:
• InChI=1S/C19H25BrO3/c1-19-8-7-12-11-4-3-10(21)9-13(11)18(23-2)17(20)16(12)14(19)5-6-15(19)22/h3-4,9,12,14-18,21-22H,5-8H2,1-2H3/t12-,14+,15+,16-,17+,18+,19+/m1/s1

• InChIKey:
• IRFSYPWIHGNEAN-CORSCNNSSA-N

• (6S,7S,8R,9S,13S,14S,17S)-7-bromo-6-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol, also known as (6S,7S,8R,9S,13S,14S,17S)-7-bromo-6-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol, is a useful research compound. Its molecular formula is C15H22NO7P and its molecular weight is 381.3 g/mol. The purity is usually 95%.

1-cyclobutyl-1H-Pyrazole

In Stock

• CAS RN:
• 1190875-37-6

• Formula:
• C7H10N2

• InChI:
• InChI=1S/C7H10N2/c1-3-7(4-1)9-6-2-5-8-9/h2,5-7H,1,3-4H2

• InChIKey:
• AXWRKAANHAVLRK-UHFFFAOYSA-N

• 1-cyclobutyl-1H-Pyrazole is a useful research compound. Its molecular formula is C7H10N2 and its molecular weight is 122.171. The purity is usually 95%.

(1R,2R)-2-Pyrazin-2-yloxycyclohexan-1-amine

Usually In Stock

• CAS RN:
• 2277175-37-6

• Formula:
• C10H15N3O

• InChI:
• InChI=1S/C10H15N3O/c11-8-3-1-2-4-9(8)14-10-7-12-5-6-13-10/h5-9H,1-4,11H2/t8-,9-/m1/s1

• InChIKey:
• ZKLRCFKYRBNWHU-RKDXNWHRSA-N

• (1R,2R)-2-Pyrazin-2-yloxycyclohexan-1-amine is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25. The purity is usually 95%.

5-[1-(3-Chloropyridin-4-yl)piperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

Usually In Stock

• CAS RN:
• 2379975-37-6

• Formula:
• C17H20ClN3S

• InChI:
• InChI=1S/C17H20ClN3S/c18-15-11-19-6-1-16(15)20-7-2-14(3-8-20)21-9-4-17-13(12-21)5-10-22-17/h1,5-6,10-11,14H,2-4,7-9,12H2

• InChIKey:
• CUECPLDPNBNMGV-UHFFFAOYSA-N

• 5-[1-(3-Chloropyridin-4-yl)piperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C17H20ClN3S and its molecular weight is 333.88. The purity is usually 95%.